Cas no 1341323-72-5 (1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine
• CAS No: 1341323-72-5
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD16858778
• CID: 5302868
• PubChem ID: 62721586
• Update Time: 2025-05-23

1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine
• 1H-1,2,4-Triazole-5-methanamine, 3-ethyl-α,1-dimethyl-

• MDL： MFCD16858778
• Inchi： 1S/C7H14N4/c1-4-6-9-7(5(2)8)11(3)10-6/h5H,4,8H2,1-3H3
• InChI Key： XWNGEINKBQCFOO-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)N)=NC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine

1-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine (CAS No. 1341323-72-5)

1-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine is a versatile organic compound with the CAS registry number 1341323-72-5. This compound belongs to the class of amines and is characterized by its unique molecular structure, which includes a triazole ring and an ethyl group. The triazole moiety is a five-membered aromatic ring containing two nitrogen atoms, making it a key structural feature in various pharmaceutical and agrochemical applications.

The molecular structure of this compound is composed of a 1H-1,2,4-triazole ring system substituted with an ethyl group at position 3 and a methyl group at position 1. The ethanamine group (-CH₂NH₂) is attached to the triazole ring at position 5. This combination of functional groups imparts the compound with unique chemical properties, including high stability and reactivity under specific conditions.

Recent studies have highlighted the potential of triazole-containing compounds in drug discovery and development. For instance, researchers have explored the use of triazoles as bioisosteres in medicinal chemistry due to their ability to mimic other functional groups while offering improved pharmacokinetic profiles. This has led to the investigation of 1-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine as a potential lead compound in the development of novel therapeutics.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution and cyclization reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of triazole derivatives, further enhancing their applicability in industrial settings.

The physical properties of CAS No. 1341323-72 include a melting point of approximately 98°C and a boiling point around 260°C under standard conditions. These properties make it suitable for use in various chemical processes that require thermal stability. Additionally, the compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethanol, facilitating its use in solution-based reactions.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of more complex molecules. For example, it has been employed as a building block in the construction of heterocyclic compounds with potential bioactivity. Recent research has demonstrated that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties, making them valuable candidates for further pharmacological evaluation.

In conclusion, CAS No. 1341323725, or 1-(3-Ethylmethyltriazolylethanamine, is a significant compound with diverse applications across multiple fields. Its unique molecular structure, coupled with its favorable chemical properties, positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.